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Compound of Interest

Compound Name: Yoshi-864

Cat. No.: B1683515

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal procedures for Yoshi-864,
also known as Improsulfan hydrochloride (CAS Number: 3458-22-8).[1][2][3] Adherence to
these guidelines is critical for ensuring laboratory safety and environmental protection.

Chemical and Physical Properties

Yoshi-864 is an alkylating agent that cross-links DNA, thereby inhibiting DNA replication.[4] A

summary of its key chemical and physical properties is presented below to inform safe handling
and storage practices.
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Property Value

Molecular Formula C8H20CINO6S2
Molecular Weight 325.8 g/mol

Melting Point 94-95 °C

Boiling Point 510.1 °C at 760 mmHg
Flash Point 262.3 °C

Vapor Pressure 1.59E-10 mmHg at 25°C

Improsulfan hydrochloride, IPD hydrochloride,

Synonyms
Compound 864, NSC-102627

Source: PubChem, LookChem[1][3]

Disposal Procedures

Proper disposal of Yoshi-864 is crucial to prevent environmental contamination and ensure
safety. The primary recommended method of disposal is through a licensed chemical
destruction facility.

General Disposal Guidelines:

« Incineration: The material can be disposed of by controlled incineration with flue gas
scrubbing.[2]

» Licensed Disposal Service: Removal to a licensed chemical destruction plant is a suitable
method of disposal.[2]

o Environmental Protection: Discharge into the environment must be avoided. Do not
contaminate water, foodstuffs, feed, or seed by storage or disposal.[2]

e Sewer Systems: Do not discharge Yoshi-864 into sewer systems.[2]

o Regulatory Consultation: Before implementing land disposal of waste residue, consult with
environmental regulatory agencies for guidance on acceptable disposal practices, as
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regulations are subject to significant revision.[1]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Yoshi-
864 waste.

Yoshi-864 Disposal Workflow
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Caption: A workflow diagram illustrating the steps for proper Yoshi-864 waste disposal.

Safe Handling and Personal Protective Equipment
(PPE)

Safe handling of Yoshi-864 in a laboratory setting is paramount to minimize exposure risk.

Handling Guidelines:

Handle in a well-ventilated place.[2]

Wear suitable protective clothing, including chemical-impermeable gloves.[2]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[2]

Ensure adequate ventilation and set up emergency exits and a risk-elimination area.[2]
Storage:
e Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

» Store apart from foodstuff containers or incompatible materials.[2]

First-Aid Measures

In case of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Procedure

Move the victim into fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor.

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.

Source: TargetMol Safety Data Sheet[2]

Mechanism of Action: DNA Alkylation

Yoshi-864 functions as a DNA cross-linking agent. This mechanism of action is central to its
anti-tumor activity and also underscores its hazardous properties. The dimethanesulfonate
(DMS) moieties are the active components responsible for alkylating DNA, which leads to the
inhibition of DNA synthesis and replication.[4][5] This disruption of cellular processes can
induce cell cycle arrest.[6]

Signaling Pathway of Yoshi-864 Induced Cell Cycle
Disruption

The following diagram illustrates the proposed signaling pathway through which Yoshi-864
exerts its cytotoxic effects.
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Yoshi-864 Mechanism of Action
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Caption: A diagram showing the mechanism of action of Yoshi-864 leading to apoptosis.

Experimental Protocols

While specific experimental protocols for the disposal of Yoshi-864 are not detailed in the
provided search results, general procedures for handling chemical waste of this nature are
outlined in safety manuals such as the Texas Tech Chemical Hygiene Plan.[7] The disposal of
Yoshi-864 would fall under the general guidelines for chemical waste, which include:

» Containerization: Waste must be collected in appropriate, triple-rinsed glass or polyethylene
containers that will not corrode.[7]

o Labeling: The original container label must be completely defaced or removed, and the
container must be clearly labeled as waste.[7]
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o Time Limit: All waste must be disposed of before it is 90 days old or the container is three-
quarters full, whichever comes first.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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